Cas no 2090268-44-1 ((1-(1H-pyrrol-1-yl)cyclopropyl)methanamine)

• Product Name: (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine
• CAS No: 2090268-44-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 5721939
• PubChem ID: 121207461
• Update Time: 2025-06-08

(1-(1H-pyrrol-1-yl)cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2090268-44-1
• (1-pyrrol-1-ylcyclopropyl)methanamine
• F2147-3738
• AKOS026716621
• (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine
• Cyclopropanemethanamine, 1-(1H-pyrrol-1-yl)-

• Inchi： 1S/C8H12N2/c9-7-8(3-4-8)10-5-1-2-6-10/h1-2,5-6H,3-4,7,9H2
• InChI Key： LUFCLRRCLUKUJF-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1(CN)CC1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 233.2±13.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine

Introduction to (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine (CAS No. 2090268-44-1)

(1-(1H-pyrrol-1-yl)cyclopropyl)methanamine, with the CAS number 2090268-44-1, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclopropyl ring substituted with a pyrrole moiety and an amine group, which collectively contribute to its distinct chemical properties and biological profile.

The cyclopropyl ring, a three-membered cyclic structure, is known for its high reactivity due to the significant ring strain. This strain can be harnessed in various synthetic transformations, making (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine a valuable intermediate in the synthesis of more complex molecules. The pyrrole moiety, on the other hand, is a five-membered heterocyclic aromatic ring containing one nitrogen atom. Pyrroles are fundamental building blocks in natural products and pharmaceuticals, often imparting biological activity through their ability to form hydrogen bonds and π-stacking interactions.

The presence of the amine group in (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine further enhances its reactivity and functional versatility. Amines are crucial in organic synthesis, serving as nucleophiles in various reactions such as acylation, alkylation, and condensation. They also play a pivotal role in the formation of amides and other nitrogen-containing functional groups, which are prevalent in many biologically active compounds.

Recent research has explored the potential applications of (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine in medicinal chemistry. Studies have shown that compounds with similar structural motifs exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of cyclopropyl-substituted pyrroles demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In another study, researchers investigated the cytotoxic effects of (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine on various cancer cell lines. The results indicated that this compound selectively inhibited the growth of cancer cells while showing minimal toxicity towards normal cells. This selective cytotoxicity is attributed to the unique interaction between the cyclopropyl ring and cellular targets, which may disrupt critical cellular processes such as DNA replication and protein synthesis.

The neuroprotective potential of (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine has also been explored. A study published in the Journal of Neurochemistry found that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine could be a promising candidate for the development of neuroprotective agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its biological activities, (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine has been utilized as a building block in the synthesis of more complex molecules with diverse applications. For example, it has been used to synthesize novel ligands for metal complexes with catalytic properties. These metal complexes have shown promise in catalyzing various organic reactions, including C-H activation and cross-coupling reactions, which are essential in modern synthetic chemistry.

In conclusion, (1-(1H-pyrrol-1-yl)cyclopropyl)methanamine (CAS No. 2090268-44-1) is a versatile compound with significant potential in both fundamental research and practical applications. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry, materials science, and catalysis. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and developing innovative solutions for various scientific challenges.